Cas no 838821-09-3 (1H-Indazole, 1-(4-methoxyphenyl)-3-methyl-)

• Product Name: 1H-Indazole, 1-(4-methoxyphenyl)-3-methyl-
• CAS No: 838821-09-3
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 1814582
• PubChem ID: 11276461
• Update Time: 2025-04-21

1H-Indazole, 1-(4-methoxyphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-(4-methoxyphenyl)-3-methyl-
• 1-(4-methoxyphenyl)-3-methyl-1h-indazole
• 838821-09-3
• DTXSID801273650
• AKOS015963833
• SCHEMBL12253506

• Inchi： 1S/C15H14N2O/c1-11-14-5-3-4-6-15(14)17(16-11)12-7-9-13(18-2)10-8-12/h3-10H,1-2H3
• InChI Key： DKFVTWPGWWPUKB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C2C=CC=CC=2C(C)=N1

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27Ų